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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12405800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety profile of L-Isoleucine-

¹³C₆,¹⁵N, a stable isotope-labeled amino acid crucial for a variety of research applications,

particularly in quantitative proteomics and metabolic studies. This document synthesizes

available safety data, outlines relevant experimental methodologies, and illustrates key

biological and experimental pathways to ensure safe handling and informed use of this

compound.

Substance Identification and Safety Overview
L-Isoleucine-¹³C₆,¹⁵N is a non-radioactive, isotopically labeled form of the essential amino acid

L-isoleucine. The carbon and nitrogen atoms in its structure have been replaced with the stable

isotopes ¹³C and ¹⁵N, respectively. This labeling allows for its use as a tracer in mass

spectrometry-based analyses without the risks associated with radioactive isotopes.

According to the Safety Data Sheet (SDS) provided by major suppliers, L-Isoleucine-¹³C₆,¹⁵N is

not classified as a hazardous substance or mixture under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.[1] It is intended for laboratory research use

only.[1]

Table 1: Chemical and Physical Properties
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Property Value Reference

Chemical Formula ¹³C₆H₁₃¹⁵NO₂ [2]

Molecular Weight 138.12 g/mol [2][3][4]

CAS Number 202468-35-7 [2][3][4]

Appearance White to off-white solid [3]

Purity ≥98% [3][4]

Storage Temperature

Room temperature, away from

light and moisture. For long-

term storage as a solid, -20°C

is recommended. In solvent,

-80°C for up to 6 months.

[3][4]

Toxicological Data
The toxicological profile of L-Isoleucine-¹³C₆,¹⁵N is comparable to that of naturally occurring L-

isoleucine, which is a fundamental component of proteins and essential for human nutrition.

The primary toxicological data available is for acute oral toxicity.

Table 2: Acute Toxicity Data

Test Species Route Result Reference

LD₅₀ Rat (female) Oral > 2,000 mg/kg [1]

This result indicates a very low acute toxicity profile. Further toxicological assessments on the

unlabeled L-isoleucine have also shown it to be non-irritant to the skin and eyes and not a

dermal sensitizer.[5]

Experimental Protocols
Acute Oral Toxicity (LD₅₀) Test Protocol (General
Guideline)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/608092
https://www.sigmaaldrich.com/HK/zh/product/aldrich/608092
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://isotope.com/amino-acids/l-isoleucine-13c6-15n-cnlm-561-h-005
https://www.sigmaaldrich.com/HK/zh/product/aldrich/608092
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://isotope.com/amino-acids/l-isoleucine-13c6-15n-cnlm-561-h-005
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://isotope.com/amino-acids/l-isoleucine-13c6-15n-cnlm-561-h-005
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://isotope.com/amino-acids/l-isoleucine-13c6-15n-cnlm-561-h-005
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/608092
https://www.thepoultrysite.com/news/2010/01/lisoleucine-is-safe-effective-feed-additive-says-efsa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The LD₅₀ value for L-Isoleucine-¹³C₆,¹⁵N was determined using a standard acute oral toxicity

study design. While the specific details of the study for this exact compound are not publicly

available, a typical protocol, often following OECD guidelines, is described below. The "limit

test" is a common approach for substances expected to have low toxicity.[6]

Objective: To determine the single dose of a substance that causes the death of 50% of a

group of test animals. For low-toxicity substances, a limit test is performed to demonstrate that

the LD₅₀ is above a certain dose level.[6][7]

Methodology:

Animal Model: Typically, young adult rats (e.g., Sprague-Dawley strain) of a single sex (often

females, as they can be more sensitive) are used.[6]

Acclimatization: Animals are acclimated to the laboratory conditions for at least five days

before the study.

Fasting: Animals are fasted overnight prior to dosing.[6]

Dose Administration: A single dose of the test substance (in this case, >2,000 mg/kg body

weight) is administered to a group of animals via oral gavage.[1][6]

Observation: The animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for up to 14 days.[6]

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

The result of >2,000 mg/kg indicates that at the highest tested dose, less than 50% of the

animals showed mortality, confirming the substance's low acute toxicity.

Signaling and Metabolic Pathways
Isoleucine Catabolism
L-isoleucine is both a glucogenic and a ketogenic amino acid. Its catabolism is a multi-step

process that occurs primarily in the mitochondria of muscle cells. The carbon skeleton is
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ultimately converted into acetyl-CoA and propionyl-CoA, which can then enter the citric acid

cycle.[8][9][10]

Isoleucine Catabolic Pathway

L-Isoleucine

α-Keto-β-methylvalerate

Transamination

α-Methylbutyryl-CoA

Oxidative Decarboxylation

Tiglyl-CoA

Dehydrogenation

α-Methyl-β-hydroxybutyryl-CoA

Hydration

α-Methylacetoacetyl-CoA

Dehydrogenation

Acetyl-CoA Propionyl-CoA

Citric Acid Cycle

via Succinyl-CoA
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Click to download full resolution via product page

Caption: Simplified overview of the L-isoleucine catabolic pathway.

Experimental Workflows
SILAC Experimental Workflow
L-Isoleucine-¹³C₆,¹⁵N is commonly used in Stable Isotope Labeling by Amino Acids in Cell

Culture (SILAC), a powerful technique for quantitative proteomics.
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General SILAC Experimental Workflow

Adaptation Phase

Experimental Phase

Cell Culture 1
(Light Medium)

Apply Experimental Conditions
(e.g., Drug Treatment vs. Control)

Cell Culture 2
(Heavy Medium with L-Isoleucine-¹³C₆,¹⁵N)

Combine Cell Populations (1:1 ratio)

Cell Lysis & Protein Extraction

Protein Digestion (e.g., Trypsin)

LC-MS/MS Analysis

Protein Identification & Quantification

Click to download full resolution via product page

Caption: A typical workflow for a SILAC-based quantitative proteomics experiment.

Methodology for SILAC:
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Adaptation Phase: Two populations of cells are cultured in parallel. One is grown in "light"

medium containing natural L-isoleucine, while the other is grown in "heavy" medium where

natural L-isoleucine is replaced with L-Isoleucine-¹³C₆,¹⁵N. The cells are cultured for several

generations to ensure complete incorporation of the labeled amino acid into the proteome.

[11]

Experimental Phase: The two cell populations are subjected to different experimental

conditions (e.g., treatment vs. control).[12][11]

Sample Preparation: The "light" and "heavy" cell populations are combined, typically in a 1:1

ratio. The combined cell lysate is then processed, which includes protein extraction and

enzymatic digestion (e.g., with trypsin) to generate peptides.[12][13]

Mass Spectrometry: The resulting peptide mixture is analyzed by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Data Analysis: The mass spectrometer detects pairs of chemically identical peptides that

differ only in their mass due to the isotopic labeling. The ratio of the signal intensities of the

"heavy" and "light" peptide pairs is used to determine the relative abundance of the

corresponding protein in the two original cell populations.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

Avoid inhalation of dust.[1]

Handle in accordance with good industrial hygiene and safety practices.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

For long-term stability, especially in solution, storage at low temperatures (-20°C to -80°C) is

recommended to prevent degradation.[3][14]
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Conclusion
L-Isoleucine-¹³C₆,¹⁵N is a safe and stable compound for laboratory use. Its toxicological profile

is characterized by low acute toxicity, and it is not classified as a hazardous substance. The

primary applications of this compound, such as in SILAC-based proteomics, leverage its non-

radioactive nature to provide a safe and effective means for quantitative analysis in biological

systems. Researchers and drug development professionals can handle this compound with

confidence by adhering to standard laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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